Cas no 2138149-52-5 (tert-butyl N-{[2-(prop-2-enoyl)cyclopropyl]methyl}carbamate)

• Product Name: tert-butyl N-{[2-(prop-2-enoyl)cyclopropyl]methyl}carbamate
• CAS No: 2138149-52-5
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 6414960
• PubChem ID: 165784980
• Update Time: 2025-06-08

tert-butyl N-{[2-(prop-2-enoyl)cyclopropyl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{[2-(prop-2-enoyl)cyclopropyl]methyl}carbamate
• EN300-799447
• 2138149-52-5

• Inchi： 1S/C12H19NO3/c1-5-10(14)9-6-8(9)7-13-11(15)16-12(2,3)4/h5,8-9H,1,6-7H2,2-4H3,(H,13,15)
• InChI Key： PXCGQINXCOFELN-UHFFFAOYSA-N
• SMILES： O=C(C=C)C1CC1CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-{[2-(prop-2-enoyl)cyclopropyl]methyl}carbamate

Comprehensive Overview of tert-butyl N-{[2-(prop-2-enoyl)cyclopropyl]methyl}carbamate (CAS No. 2138149-52-5)

The compound tert-butyl N-{[2-(prop-2-enoyl)cyclopropyl]methyl}carbamate (CAS No. 2138149-52-5) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique structure, featuring a cyclopropyl ring and a prop-2-enoyl group, makes it a valuable intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where it serves as a building block for small-molecule inhibitors and bioconjugation reagents.

In recent years, the demand for cyclopropane-containing compounds has surged due to their role in modulating biological activity. The tert-butyl carbamate moiety in this compound provides stability and facilitates further chemical modifications, making it a versatile tool for synthetic chemists. With the rise of AI-driven drug discovery and high-throughput screening, compounds like tert-butyl N-{[2-(prop-2-enoyl)cyclopropyl]methyl}carbamate are increasingly being explored for their ability to interact with specific protein targets.

One of the most searched questions in scientific forums is: "What are the applications of cyclopropyl derivatives in pharmaceuticals?" This compound addresses this query by offering a scaffold for designing kinase inhibitors and protease inhibitors, which are critical in treating diseases like cancer and viral infections. Additionally, its acrylamide functionality allows for click chemistry applications, a hot topic in biomaterials and drug delivery systems.

The synthesis of tert-butyl N-{[2-(prop-2-enoyl)cyclopropyl]methyl}carbamate involves multi-step organic reactions, including cyclopropanation and carbamate formation. Its CAS No. 2138149-52-5 is frequently referenced in patent literature, highlighting its industrial relevance. As the pharmaceutical industry shifts toward fragment-based drug design, this compound’s modular structure aligns perfectly with the need for diverse chemical libraries.

Another trending topic is the use of bioisosteres in drug development. The cyclopropyl group in this compound acts as a bioisostere for olefins or carbonyls, improving metabolic stability and bioavailability. This property is particularly valuable in the design of CNS-targeting drugs, where blood-brain barrier penetration is crucial. Researchers are also investigating its potential in peptide mimetics, a field gaining traction due to the success of peptide-based therapeutics.

From a materials science perspective, the prop-2-enoyl group enables polymerization, making this compound a candidate for functionalized polymers. Such polymers are explored for smart coatings and responsive hydrogels, which are widely discussed in nanotechnology circles. The compound’s compatibility with photocrosslinking techniques further expands its utility in 3D printing and tissue engineering.

In summary, tert-butyl N-{[2-(prop-2-enoyl)cyclopropyl]methyl}carbamate (CAS No. 2138149-52-5) is a multifaceted compound with broad applications in drug discovery, materials science, and biotechnology. Its structural features align with current trends like AI-aided molecular design and sustainable chemistry, ensuring its continued relevance in scientific research.